2-{[(4-ethyl-5-phenyl-4H-1,2,4-triazol-3-yl)thio]methyl}benzonitrile

• IUPAC Name: 2-[(4-ethyl-5-phenyl-1,2,4-triazol-3-yl)sulfanylmethyl]benzonitrile
• InChI: InChI=1S/C18H16N4S/c1-2-22-17(14-8-4-3-5-9-14)20-21-18(22)23-13-16-11-7-6-10-15(16)12-19/h3-11H,2,13H2,1H3
• InChI Key: YGDZCXOSSQEGHX-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC2=CC=CC=C2C#N)C3=CC=CC=C3
• Molecular Formula: C18H16N4S
• Molecular Weight: 320.4 g/mol

Description

2-{[(4-ethyl-5-phenyl-4H-1,2,4-triazol-3-yl)thio]methyl}benzonitrile is a chemical compound that has gained significant attention in scientific research. It is commonly referred to as EPTB and is known for its unique properties that make it useful in various fields of study.

Mechanism of Action

The mechanism of action of EPTB is not fully understood, but it is believed to work by inhibiting the proliferation of cancer cells. It has been shown to induce apoptosis (programmed cell death) in cancer cells, which leads to the elimination of the cancer cells.
Biochemical and Physiological Effects:
EPTB has been shown to have several biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes that are involved in cancer cell growth. It has also been shown to modulate the expression of certain genes that are involved in cancer cell proliferation.

Advantages and Limitations for Lab Experiments

One of the main advantages of EPTB is its potent anti-cancer activity. It has been shown to be effective against several types of cancer cells, making it a promising candidate for cancer treatment. However, one of the limitations of EPTB is its low solubility in water, which can make it difficult to work with in lab experiments.

Future Directions

There are several future directions for research on EPTB. One area of research is to investigate its potential use in combination with other anti-cancer drugs to enhance its effectiveness. Another area of research is to explore its potential use in other diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, further research is needed to fully understand the mechanism of action of EPTB and to optimize its synthesis method for greater efficiency.
Conclusion:
In conclusion, EPTB is a chemical compound that has gained significant attention in scientific research for its potential use in cancer treatment. Its unique properties make it a promising candidate for further research in various fields of study. The synthesis method of EPTB, its scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper.

Synthesis Methods

The synthesis of EPTB involves the reaction of 4-ethyl-5-phenyl-4H-1,2,4-triazole-3-thiol with benzyl cyanide in the presence of a base. The reaction is carried out under reflux in an organic solvent such as ethanol or methanol. The product is then purified using column chromatography to obtain pure EPTB.

Scientific Research Applications

EPTB has been extensively studied for its potential use in various scientific research applications. One of the most promising areas of research is in the field of cancer treatment. EPTB has been shown to have potent anti-cancer activity against several types of cancer cells, including breast, lung, and colon cancer cells.